Cas no 1484392-20-2 (N-(oxan-4-yl)methylazetidin-3-amine)
N-(oxan-4-yl)methylazetidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Azetidinamine, N-[(tetrahydro-2H-pyran-4-yl)methyl]-
- n-((Tetrahydro-2h-pyran-4-yl)methyl)azetidin-3-amine
- N-(oxan-4-yl)methylazetidin-3-amine
- AKOS015299299
- N-[(oxan-4-yl)methyl]azetidin-3-amine
- CS-0267756
- 1484392-20-2
- EN300-1248139
-
- Inchi: 1S/C9H18N2O/c1-3-12-4-2-8(1)5-11-9-6-10-7-9/h8-11H,1-7H2
- InChI Key: DNGXJSOIYIXLGM-UHFFFAOYSA-N
- SMILES: N1CC(NCC2CCOCC2)C1
Computed Properties
- Exact Mass: 170.141913202g/mol
- Monoisotopic Mass: 170.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 33.3Ų
Experimental Properties
- Density: 1.04±0.1 g/cm3(Predicted)
- Boiling Point: 277.6±25.0 °C(Predicted)
- pka: 10.46±0.40(Predicted)
N-(oxan-4-yl)methylazetidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1248139-0.05g |
N-[(oxan-4-yl)methyl]azetidin-3-amine |
1484392-20-2 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-1248139-0.1g |
N-[(oxan-4-yl)methyl]azetidin-3-amine |
1484392-20-2 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-1248139-0.25g |
N-[(oxan-4-yl)methyl]azetidin-3-amine |
1484392-20-2 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-1248139-0.5g |
N-[(oxan-4-yl)methyl]azetidin-3-amine |
1484392-20-2 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-1248139-1.0g |
N-[(oxan-4-yl)methyl]azetidin-3-amine |
1484392-20-2 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-1248139-2.5g |
N-[(oxan-4-yl)methyl]azetidin-3-amine |
1484392-20-2 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-1248139-5.0g |
N-[(oxan-4-yl)methyl]azetidin-3-amine |
1484392-20-2 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-1248139-10.0g |
N-[(oxan-4-yl)methyl]azetidin-3-amine |
1484392-20-2 | 10g |
$2884.0 | 2023-05-25 | ||
| Enamine | EN300-1248139-50mg |
N-[(oxan-4-yl)methyl]azetidin-3-amine |
1484392-20-2 | 50mg |
$587.0 | 2023-10-02 | ||
| Enamine | EN300-1248139-100mg |
N-[(oxan-4-yl)methyl]azetidin-3-amine |
1484392-20-2 | 100mg |
$615.0 | 2023-10-02 |
N-(oxan-4-yl)methylazetidin-3-amine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on N-(oxan-4-yl)methylazetidin-3-amine
N-(oxan-4-yl)methylazetidin-3-amine: A Comprehensive Overview
N-(oxan-4-yl)methylazetidin-3-amine, identified by the CAS Registry Number 1484392-20-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and potential bioactivity, has garnered attention from researchers exploring its applications in drug discovery and material science.
The molecular structure of N-(oxan-4-yl)methylazetidin-3-amine comprises an azetidine ring, a four-membered cyclic amine, which is substituted at the 3-position with an oxane (tetrahydropyran) moiety. The oxane ring introduces additional complexity to the molecule, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability. This structural feature also suggests that the compound may exhibit unique interactions with biological targets, making it a promising candidate for therapeutic applications.
Recent studies have focused on the synthesis and characterization of N-(oxan-4-yl)methylazetidin-3-amine. Researchers have employed various synthetic strategies, including ring-closing metathesis and nucleophilic substitution reactions, to efficiently construct the molecule. These methods have not only improved the yield but also provided insights into the stereochemical control of the compound, which is crucial for its potential use in enantioselective catalysis or chiral resolution processes.
In terms of biological activity, preliminary assays have indicated that N-(oxan-4-yl)methylazetidin-3_amine may possess inhibitory effects on certain enzymes or receptors, although further investigation is required to confirm these findings. Its ability to modulate cellular pathways could make it a valuable lead compound in the development of novel therapeutics targeting diseases such as cancer or neurodegenerative disorders.
The application of computational chemistry techniques has also shed light on the electronic properties and reactivity of N-(oxan_4_yl)methylazetidin_3_amine. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic communication between its nitrogen atoms, which could enhance its reactivity in catalytic cycles or facilitate interactions with biomolecules.
Moreover, recent advancements in green chemistry have inspired researchers to explore environmentally friendly methods for synthesizing N-(oxan_4_yl)methylazetidin_3_amine. By utilizing biocatalysts or renewable feedstocks, scientists aim to reduce the environmental footprint associated with its production while maintaining high yields and product quality.
In conclusion, N-(oxan_4_yl)methylazetidin_3_amine, CAS No. 1484392_20_2, represents a versatile and intriguing molecule with diverse potential applications across multiple disciplines. As research continues to uncover its properties and capabilities, this compound is poised to play a significant role in advancing both academic understanding and industrial innovation.
1484392-20-2 (N-(oxan-4-yl)methylazetidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)